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Compound of Interest

Compound Name:
Methyl 1-

cyanocyclohexanecarboxylate

Cat. No.: B1338651 Get Quote

Essential Safety and Handling Guide for Methyl
1-cyanocyclohexanecarboxylate
Disclaimer: A specific Safety Data Sheet (SDS) for Methyl 1-cyanocyclohexanecarboxylate
(CAS No. 58920-80-2) was not readily available. The following guidance is based on the known

hazards of cyanide-containing compounds and organic esters. Researchers must conduct a

thorough risk assessment before handling this chemical and consult a specific SDS if one

becomes available.

Methyl 1-cyanocyclohexanecarboxylate is a compound that requires stringent safety

protocols due to the presence of a cyanide group, which is highly toxic. This guide provides

essential safety, handling, and disposal information for laboratory personnel.

Hazard Identification and Risk Assessment
The primary hazards associated with Methyl 1-cyanocyclohexanecarboxylate are:

High Acute Toxicity: The cyanide moiety (CN) is a potent and fast-acting poison.[1] Exposure

can occur through inhalation, ingestion, or skin absorption and can lead to severe health

effects, including death.[1][2]
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Flammability: As an organic ester, it is likely a flammable liquid.[1][3] Vapors may form

explosive mixtures with air.[4]

Reaction with Acids: Contact with acids can cause the rapid evolution of highly toxic and

flammable hydrogen cyanide (HCN) gas.[5]

Irritation: It may cause irritation to the skin, eyes, and respiratory tract.[6]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling Methyl 1-
cyanocyclohexanecarboxylate.

Equipment Specifications Purpose

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Double-gloving is

highly recommended.[1][3][5]

To prevent skin contact and

absorption.

Eye and Face Protection
Safety goggles and a face

shield.[1][3][5]

To protect against splashes

and vapors.

Body Protection
A lab coat that covers the legs

and feet.[3]

To protect the skin from

accidental spills.

Respiratory Protection

Not typically required when

working in a certified chemical

fume hood. However, a

respirator may be necessary

for spill cleanup outside of a

fume hood.

To prevent inhalation of vapors

or aerosols.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Designated Area:

All work with Methyl 1-cyanocyclohexanecarboxylate must be conducted within a certified

chemical fume hood.[5]
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Establish a designated work area within the fume hood, clearly marked with hazard signs.[5]

Ensure that an emergency safety shower and eyewash station are accessible and have

been recently tested.[5]

Never work alone when handling this compound.[1]

2. Handling and Storage:

Store Methyl 1-cyanocyclohexanecarboxylate in a tightly closed container in a cool, dry,

and well-ventilated area.[5]

Store separately from incompatible materials, especially acids and oxidizing agents.[1]

When transferring the chemical, use spark-proof tools and ground and bond containers to

prevent static discharge.[1][3]

Avoid heating the compound, as this could lead to decomposition and the release of toxic

gases.[5]

3. Emergency Procedures:

Spills:

For small spills within the fume hood, decontaminate surfaces first with a pH 10 buffer

solution, followed by a freshly prepared 10% bleach solution.[5]

Collect all contaminated materials (e.g., wipes, absorbent pads) in a sealed container for

hazardous waste disposal.[5]

For larger spills or spills outside of a fume hood, evacuate the area immediately and call

emergency services.[5]

Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing.[3]
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Eye Contact: Flush eyes with water for at least 15 minutes at an emergency eyewash

station.[3]

Inhalation: Move the affected person to fresh air.[7]

In all cases of exposure, seek immediate medical attention.[7]

Disposal Plan
All waste containing Methyl 1-cyanocyclohexanecarboxylate is considered hazardous waste.

1. Waste Segregation and Collection:

Collect all liquid waste containing the compound in a dedicated, properly labeled, and sealed

hazardous waste container.[5]

Solid waste, including contaminated gloves, wipes, and empty containers, must be collected

separately in a labeled hazardous waste container.[1][5]

Do not mix cyanide-containing waste with other chemical waste streams, especially acidic

waste.[5]

2. Decontamination:

Decontaminate all glassware and equipment that has come into contact with the compound.

[5]

Use a pH 10 buffer solution followed by a 10% bleach solution for decontamination, and

perform this procedure within a fume hood.[5]

Collect all decontamination rinsate as hazardous waste.[5]

3. Final Disposal:

Arrange for the pickup and disposal of all hazardous waste through your institution's

Environmental Health and Safety (EH&S) department.[5]

Ensure all waste containers are properly labeled with hazardous waste tags.[5]
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Workflow for Safe Handling of Methyl 1-
cyanocyclohexanecarboxylate
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Caption: Workflow for the safe handling of Methyl 1-cyanocyclohexanecarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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